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Compound of Interest

Compound Name:
Demethoxydeacetoxypseudolaric

acid B

Cat. No.: B1630833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of

Demethoxydeacetoxypseudolaric acid B, a diterpenoid natural product. The information is

curated for professionals in research, science, and drug development, with a focus on its origin,

isolation, and potential biological activities.

Source and Biological Context
Demethoxydeacetoxypseudolaric acid B is a natural compound isolated from the golden

larch tree, Pseudolarix amabilis. This tree, also known by synonyms such as Pseudolarix

kaempferi, is native to China. The primary source of this compound is the root bark, referred to

in traditional Chinese medicine as Cortex Pseudolaricis. Pseudolarix amabilis is a rich source

of various bioactive diterpenoids and triterpenoids, many of which, including the closely related

pseudolaric acids A and B, have demonstrated significant biological activities such as

antifungal and cytotoxic effects.

Physicochemical and Spectroscopic Data
While a dedicated, comprehensive dataset for Demethoxydeacetoxypseudolaric acid B is

not readily available in the public domain, the following table summarizes the expected data

categories based on the analysis of similar diterpenoid acids isolated from Pseudolarix
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amabilis. This serves as a template for researchers to populate as more specific information

becomes available.

Parameter Data

Molecular Formula C₂₁H₂₆O₅

Molecular Weight 358.43 g/mol

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, DMSO; Insoluble

in water

¹H NMR (CDCl₃) Data not available in searched literature.

¹³C NMR (CDCl₃) Data not available in searched literature.

Mass Spectrometry Data not available in searched literature.

Purity >98% (typical for isolated natural products)

Typical Yield Data not available in searched literature.

Experimental Protocols
The following is a representative experimental protocol for the isolation of diterpenoid acids

from Pseudolarix amabilis, based on common laboratory practices for natural product isolation

from this species. This protocol should be considered a general guideline and may require

optimization for the specific isolation of Demethoxydeacetoxypseudolaric acid B.

Objective: To extract and isolate Demethoxydeacetoxypseudolaric acid B from the root bark

of Pseudolarix amabilis.

Materials:

Dried root bark of Pseudolarix amabilis

95% Ethanol (EtOH)

Dichloromethane (CH₂Cl₂)
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Silica gel for column chromatography

Sephadex LH-20

High-Performance Liquid Chromatography (HPLC) system with a C18 column

Solvents for chromatography (e.g., hexane, ethyl acetate, methanol, acetonitrile, water)

Rotary evaporator

Standard laboratory glassware and equipment

Methodology:

Extraction: a. The dried and powdered root bark of Pseudolarix amabilis is macerated with

95% ethanol at room temperature for an extended period (e.g., 7 days), with the solvent

being replaced periodically. b. The ethanol extracts are combined and concentrated under

reduced pressure using a rotary evaporator to yield a crude extract.

Fractionation: a. The crude ethanol extract is suspended in water and partitioned

successively with solvents of increasing polarity, such as dichloromethane. b. The

dichloromethane fraction, which is expected to contain the diterpenoids, is collected and

concentrated.

Chromatographic Purification: a. Silica Gel Column Chromatography: The concentrated

dichloromethane fraction is subjected to silica gel column chromatography. The column is

eluted with a gradient of increasing polarity, typically starting with a non-polar solvent like

hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate.

Fractions are collected and monitored by Thin Layer Chromatography (TLC). b. Sephadex

LH-20 Column Chromatography: Fractions containing compounds with similar TLC profiles to

known pseudolaric acids are pooled, concentrated, and further purified using a Sephadex

LH-20 column with a suitable solvent system (e.g., methanol) to separate compounds based

on size. c. Preparative HPLC: Final purification is achieved by preparative High-Performance

Liquid Chromatography (HPLC) on a C18 column using a mobile phase gradient of

acetonitrile and water. This step allows for the isolation of pure

Demethoxydeacetoxypseudolaric acid B.
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Structure Elucidation and Characterization: a. The structure of the isolated compound is

confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass

spectrometry. b. The purity of the final compound is assessed by analytical HPLC.

Biological Activity and Signaling Pathways
Direct studies on the signaling pathways affected by Demethoxydeacetoxypseudolaric acid
B are limited in the available literature. However, extensive research has been conducted on

the closely related compound, Pseudolaric acid B (PAB), also isolated from Pseudolarix

amabilis. PAB has been shown to exhibit potent anticancer activity, and its mechanisms of

action provide a strong indication of the potential biological activities of

Demethoxydeacetoxypseudolaric acid B.

PAB has been demonstrated to induce apoptosis in cancer cells through the modulation of key

signaling pathways:

PI3K/AKT/mTOR Pathway: PAB has been shown to inhibit the phosphorylation of key

proteins in the PI3K/AKT/mTOR signaling cascade. This pathway is crucial for cell survival,

proliferation, and growth, and its inhibition can lead to apoptosis.

Mitochondrial Apoptosis Pathway: PAB can induce apoptosis by affecting the mitochondrial

membrane potential, leading to the release of cytochrome c and the subsequent activation of

caspases, which are key executioners of apoptosis.

The following diagram illustrates the known signaling pathway of the related compound,

Pseudolaric acid B.
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Caption: Signaling pathway of the related compound, Pseudolaric acid B.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the isolation of

Demethoxydeacetoxypseudolaric acid B from its natural source.
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Caption: Generalized workflow for the isolation of Demethoxydeacetoxypseudolaric acid B.
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To cite this document: BenchChem. [Demethoxydeacetoxypseudolaric Acid B: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630833#what-is-the-source-of-
demethoxydeacetoxypseudolaric-acid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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